N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-5-10-27-18-9-7-16(11-14(18)2)29(25,26)23-15-6-8-17-19(12-15)28-13-21(3,4)20(24)22-17/h6-9,11-12,23H,5,10,13H2,1-4H3,(H,22,24)
• InChI Key: YBVNVGKEKZMUTK-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Spectroscopic Analysis : This compound is part of a series of benzimidazole-tethered oxazepine heterocyclic hybrids. These hybrids have been synthesized with good to excellent yields and their molecular structures have been studied using X-ray diffraction and Density Functional Theory (DFT) methods. These compounds, including similar oxazepine derivatives, demonstrate interesting regions of electrophilic and nucleophilic reactivity, as well as potential nonlinear optical (NLO) properties, making them candidates for NLO applications (Almansour et al., 2016).

Chemical Reactions and Properties

• Novel Reaction Pathways : Studies have shown that certain oxazepine compounds, related to the target compound, undergo unique ring-expansion processes during synthesis. These processes and the resulting structures, confirmed by X-ray crystallography, offer insights into novel synthetic pathways and the potential for creating diverse molecular architectures (Kolluri et al., 2018).

• Chemical Applications in Inhibition Studies : Some oxazepine-based compounds, similar in structure to the target molecule, have been found to exhibit strong inhibition of human carbonic anhydrases. This highlights their potential application in therapeutic areas, especially considering the dual role of the sulfonamide functionality in these compounds (Sapegin et al., 2018).

• Photophysical Properties : Certain oxazepine derivatives have shown strong blue emission in dichloromethane, suggesting potential applications in materials science, particularly in the development of photophysical materials (Petrovskii et al., 2017).

• Antibacterial and Anticancer Potential : Research indicates that sulfonamide derivatives, which are structurally related to the target compound, have shown promising antibacterial and anticancer activities. This suggests potential applications in the development of new therapeutic agents (Kumar et al., 2018).